Methyl N-tert-butyl-N-(methoxymethyl)carbamate

• CAS RN: 132547-45-6
• Molecular Formula: C8H17NO3
• Molecular Weight: 175.23 g/mol
• IUPAC Name: methyl N-tert-butyl-N-(methoxymethyl)carbamate
• InChI: InChI=1S/C8H17NO3/c1-8(2,3)9(6-11-4)7(10)12-5/h6H2,1-5H3
• InChI Key: NPBUYZLWXLJMNJ-UHFFFAOYSA-N
• SMILES: CC(C)(C)N(COC)C(=O)OC
• synonyms: Carbamic acid, (1,1-dimethylethyl)(methoxymethyl)-, methyl ester (9CI)

Description

Methyl N-tert-butyl-N-(methoxymethyl)carbamate, also known as carbaryl, is a widely used insecticide and pesticide. It is a white crystalline solid that is soluble in water and organic solvents. Carbaryl is commonly used in agriculture, forestry, and public health to control pests such as insects, mites, and ticks.

Mechanism Of Action

Carbaryl works by inhibiting the activity of the enzyme acetylcholinesterase (AChE) in the nervous system of insects. AChE is responsible for breaking down the neurotransmitter acetylcholine, which is necessary for proper nerve function. Inhibition of AChE leads to an accumulation of acetylcholine, which results in overstimulation of the nervous system and ultimately death of the insect.

Biochemical And Physiological Effects

Carbaryl has been shown to have toxic effects on non-target organisms such as birds, fish, and mammals. It can cause a range of physiological and biochemical effects including changes in enzyme activity, oxidative stress, and DNA damage. In humans, exposure to Methyl N-tert-butyl-N-(methoxymethyl)carbamate can cause symptoms such as headaches, nausea, and respiratory distress.

Advantages And Limitations For Lab Experiments

Carbaryl is a widely used insecticide and pesticide, making it readily available for use in lab experiments. It is relatively inexpensive and has a broad spectrum of activity against a range of pests. However, Methyl N-tert-butyl-N-(methoxymethyl)carbamate can be toxic to non-target organisms, which can limit its use in certain experiments. Additionally, Methyl N-tert-butyl-N-(methoxymethyl)carbamate has a relatively short half-life in the environment, which can make it difficult to study its long-term effects.

Future Directions

There are several areas of future research that could be explored with Methyl N-tert-butyl-N-(methoxymethyl)carbamate. One area is the development of alternative insecticides that are less toxic to non-target organisms. Another area is the study of the long-term effects of Methyl N-tert-butyl-N-(methoxymethyl)carbamate exposure on human health and the environment. Additionally, research could be conducted on the effects of Methyl N-tert-butyl-N-(methoxymethyl)carbamate on the microbiome and the potential for Methyl N-tert-butyl-N-(methoxymethyl)carbamate to contribute to antibiotic resistance.
Conclusion:
Carbaryl is a widely used insecticide and pesticide that has been extensively studied for its effects on the environment, human health, and wildlife. While Methyl N-tert-butyl-N-(methoxymethyl)carbamate has many advantages for use in lab experiments, its toxic effects on non-target organisms can limit its use in certain experiments. Future research could explore alternative insecticides, long-term effects of Methyl N-tert-butyl-N-(methoxymethyl)carbamate exposure, and the effects of Methyl N-tert-butyl-N-(methoxymethyl)carbamate on the microbiome.

Synthesis Methods

Carbaryl is synthesized by reacting methyl isocyanate with N-tert-butyl-N'-methoxyethylamine. The reaction is carried out in the presence of a catalyst such as zinc chloride or aluminum chloride. The product is then purified by recrystallization or chromatography.

Scientific Research Applications

Carbaryl has been extensively studied for its insecticidal properties and its effects on non-target organisms. It has been used in research to study the effects of pesticides on the environment, human health, and wildlife. Carbaryl has also been used in studies on insect physiology and behavior.